Cas no 83355-08-2 ((4-Methylphenyl)(3-(beta-D-xylopyranosyloxy)phenyl)methanone)

• Product name: (4-Methylphenyl)(3-(beta-D-xylopyranosyloxy)phenyl)methanone
• CAS No: 83355-08-2
• MF: C₁₉H₂₀O₆
• MW: 344.358506202698
• CID: 988773
• PubChem ID: 3068329

(4-Methylphenyl)(3-(beta-D-xylopyranosyloxy)phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Methylphenyl)(3-(beta-D-xylopyranosyloxy)phenyl)methanone
• (4-methylphenyl)-[3-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyphenyl]methanone
• Methanone, (4-methylphenyl)(3-(beta-D-xylopyranosyloxy)phenyl)-
• DTXSID40232287
• CHEMBL354770
• 83355-08-2
• 3-(4-methylbenzoyl)phenyl beta-D-xylopyranoside

• Inchi： InChI=1S/C19H20O6/c1-11-5-7-12(8-6-11)16(21)13-3-2-4-14(9-13)25-19-18(23)17(22)15(20)10-24-19/h2-9,15,17-20,22-23H,10H2,1H3/t15-,17+,18-,19+/m1/s1
• InChI Key： NHAGOPRLXYGJDT-LULLPPNCSA-N
• SMILES： CC1=CC=C(C=C1)C(=O)C2=CC(=CC=C2)OC3C(C(C(CO3)O)O)O

Computed Properties

• Exact Mass: 344.12598835g/mol
• Monoisotopic Mass: 344.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96.2Ų